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Compound of Interest

Compound Name: 1-Bromo-1-propene

Cat. No.: B1584524

Essential Safety and Handling Guide for 1-
Bromo-1-propene

This guide provides critical safety, handling, and disposal protocols for 1-Bromo-1-propene
(CAS No. 590-14-7), tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is essential for ensuring personal safety and maintaining a
secure laboratory environment.

Hazard Identification and Physicochemical
Properties

1-Bromo-1-propene is a highly flammable, colorless to light yellow liquid that causes irritation
to the skin, eyes, and respiratory system.[1][2] The toxicological properties of this chemical
have not been fully investigated, and laboratory experiments have indicated mutagenic effects.
[1] It is also a potential hepatotoxin.[3]
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Property Data

Synonyms 1-Bromopropene, Propenyl bromide
Appearance Colorless to light yellow clear liquid

Molecular Formula CsHsBr

Molecular Weight 120.98 g/mol

Boiling Point 58-63 °C (lit.)

Melting Point -116 °C (lit.)

Flash Point 4 °C (39.2 °F) - closed cup

Density 1.413 g/mL at 25 °C (lit.)

T Highly Flammable (H225), Skin Irritant (H315),

Eye Irritant (H319)

Target Organs

Respiratory system, Liver

Personal Protective Equipment (PPE)

To prevent exposure, the following personal protective equipment must be worn when handling

1-Bromo-1-propene.
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Protection Type

Specific Equipment

Standards & Remarks

Eye/Face Protection

Chemical safety goggles or a

full-face shield.

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection

Chemical-impermeable gloves
(e.g., Nitrile, Neoprene).
Flame-retardant lab coat or

coveralls.

Gloves should be inspected
before use.[4] Contaminated
clothing must be removed
immediately, and skin should
be washed with soap and

plenty of water.[1][5]

Respiratory Protection

Not required for normal use
with adequate engineering
controls (i.e., a certified

chemical fume hood).

If ventilation is inadequate or
irritation is experienced, a
NIOSH-approved respirator
with an appropriate cartridge
should be used. For spills or

emergencies, a self-contained

breathing apparatus (SCBA) is

necessary.

Step-by-Step Handling and Disposal Protocol

3.1. Preparation and Handling

This protocol outlines the essential steps for safely handling 1-Bromo-1-propene in a
laboratory setting.

Step 1: Risk Assessment and Preparation
» Review the Safety Data Sheet (SDS) thoroughly before beginning work.[2][5]
e Ensure a chemical fume hood is certified and functioning correctly.

» Locate the nearest eyewash station and safety shower before starting.[1]
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» Remove all potential ignition sources, such as open flames, hot plates, and spark-producing
equipment, from the work area.[2][6]

Step 2: Donning Personal Protective Equipment (PPE)

e Put on all required PPE as detailed in the table above, ensuring gloves are inspected for any
defects.

Step 3: Chemical Handling

Conduct all work involving 1-Bromo-1-propene inside a chemical fume hood to ensure
adequate ventilation.[1][6]

Ground and bond containers when transferring the material to prevent static discharge.[1][7]
Use spark-proof tools for all operations.[1]

Keep the container tightly closed when not in use.[2][8]

Avoid contact with skin and eyes and prevent inhalation of vapors.[2][5]
3.2. Storage

» Store 1-Bromo-1-propene in a tightly closed container in a dry, well-ventilated, and
designated flammables area.[1][2][6]

e The material should be kept refrigerated (below 4°C / 39°F).[1]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[2]
3.3. Spill and Emergency Procedures
e Minor Spill:
o Evacuate non-essential personnel from the immediate area.

o Wearing appropriate PPE, cover the spill with a non-combustible absorbent material like
sand, earth, or activated carbon adsorbent.[1][2]
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o Collect the material using spark-proof tools and place it into a sealed, properly labeled
container for disposal.[1]

o Ventilate the area and wash the spill site after cleanup is complete.

e Major Spill or Fire:
o Evacuate the laboratory immediately and activate the fire alarm.

o For fires, use dry chemical, carbon dioxide, or alcohol-resistant foam.[9] Do not use a
direct stream of water as it may be ineffective.[1]

o Firefighters should wear a self-contained breathing apparatus.[5]
3.4. Waste Disposal

» Dispose of waste 1-Bromo-1-propene and contaminated materials as hazardous waste.[6]

[8]
o Collect all waste in a properly sealed and labeled container.

» Follow all local, state, and federal regulations for hazardous waste disposal. Contact your
institution's Environmental Health and Safety (EHS) department for specific guidance.

Workflow Visualization

The following diagram illustrates the standard workflow for safely handling 1-Bromo-1-
propene.
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Caption: Workflow for safe handling of 1-Bromo-1-propene.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1584524?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584524?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1584524?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/10204.pdf
https://www.chemicalbook.com/msds/1-bromo-1-propene.htm
https://haz-map.com/Agents/10044
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Bromo_4_propylsulfanylbenzene.pdf
https://www.chemicalbook.com/msds/cis-1-bromo-1-propene.htm
https://www.echemi.com/sds/1-bromo-1-propene-pid_Seven44516.html
https://www.tcichemicals.com/US/en/p/B1038
https://www.tcichemicals.com/OP/en/p/B1038
https://www.tcichemicals.com/OP/en/p/B1038
https://nj.gov/health/eoh/rtkweb/documents/fs/4198.pdf
https://www.benchchem.com/product/b1584524#personal-protective-equipment-for-handling-1-bromo-1-propene
https://www.benchchem.com/product/b1584524#personal-protective-equipment-for-handling-1-bromo-1-propene
https://www.benchchem.com/product/b1584524#personal-protective-equipment-for-handling-1-bromo-1-propene
https://www.benchchem.com/product/b1584524#personal-protective-equipment-for-handling-1-bromo-1-propene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584524?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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